Cas no 81475-22-1 (4-tert-Butylcalix5arene)

• Product Name: 4-tert-Butylcalix5arene
• CAS No: 81475-22-1
• MF: C₅₅H₇₀O₅
• MW: 811.141316890717
• MDL: MFCD00210028
• CID: 986785
• PubChem ID: 87565076
• Update Time: 2025-10-10

4-tert-Butylcalix5arene Chemical and Physical Properties

Names and Identifiers

• p-tert-butylcalix[5]arene
• 4-tert-Butylcalix[5]arene
• 5,11,17,23,29-pentakis(1,1-dimethylethyl)-35,36,37,38,39-pentahydroxycalix[5]arene
• B2221
• para-tert-butylcalix[5]arene
• Penta-tert-butyl(pentahydroxy)calix[5]arene
• p-t-butylcalix[5]arene
• p-tert-butylcalix<5>arene
• 5,11,17,23,29-Pentakis(1,1-dimethylethyl)hexacyclo[25.3.1.13,7.19,13.115,19.121,25]pentatriaconta-1(31),3,5,7(35),9,11,13(34),15,17,19(33),21,23,25(32),27,29-pentadecaene-31,32,33,34,35-pentol (ACI)
• 5,11,17,23,29-PENTA-TERT-BUTYLHEXACYCLO[25.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?.1(2)(1),(2)?]PENTATRIACONTA-1(31),3,5,7(35),9,11,13(34),15(33),16,18,21(32),22,24,27,29-PENTADECAENE-31,32,33,34,35-PENTOL
• 4-tert-Butylcalix(5)arene
• MFCD00210028
• CS-0366751
• F1170-0408
• 5,11,17,23,29-pentatert-butylhexacyclo[25.3.1.13,7.19,13.115,19.121,25]pentatriaconta-1(30),3,5,7(35),9,11,13(34),15,17,19(33),21(32),22,24,27(31),28-pentadecaene-31,32,33,34,35-pentol
• 5,11,17,23,29-penta-tert-butylhexacyclo[25.3.1.1?,?.1?,??.1??,??.1??,??]pentatriaconta-1(31),3,5,7(35),9(34),10,12,15,17,19(33),21(32),22,24,27,29-pentadecaene-31,32,33,34,35-pentol
• AKOS025213645
• D88908
• 81475-22-1
• DTXSID60369362
• 4-tert-Butylcalix5arene

• MDL： MFCD00210028
• Inchi： 1S/C55H70O5/c1-51(2,3)41-21-31-16-33-23-42(52(4,5)6)25-35(47(33)57)18-37-27-44(54(10,11)12)29-39(49(37)59)20-40-30-45(55(13,14)15)28-38(50(40)60)19-36-26-43(53(7,8)9)24-34(48(36)58)17-32(22-41)46(31)56/h21-30,56-60H,16-20H2,1-15H3
• InChI Key： HTJNUHSOASZVHV-UHFFFAOYSA-N
• SMILES： OC1C2CC3C(O)=C(CC4C(O)=C(CC5C(O)=C(CC6C(O)=C(CC=1C=C(C(C)(C)C)C=2)C=C(C(C)(C)C)C=6)C=C(C(C)(C)C)C=5)C=C(C(C)(C)C)C=4)C=C(C(C)(C)C)C=3

Computed Properties

• Exact Mass: 810.52200
• Monoisotopic Mass: 810.52232533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 60
• Rotatable Bond Count: 5
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 16.2

Experimental Properties

• Color/Form: Beige crystal
• Density: 0.9315 (rough estimate)
• Melting Point: 310-312 °C(lit.)
• Boiling Point: 748.21°C (rough estimate)
• Refractive Index: 1.5730 (estimate)
• PSA: 101.15000
• LogP: 12.96950
• Solubility: Not determined

4-tert-Butylcalix5arene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-tert-Butylcalix5arene

4-Tert-Butylcalix5arene: A Comprehensive Overview

The compound with CAS No. 81475-22-1, commonly referred to as 4-Tert-butylcalix5arene, is a fascinating molecule that has garnered significant attention in the fields of supramolecular chemistry, materials science, and drug delivery systems. This compound belongs to the broader family of calixarenes, which are bowl-shaped macrocyclic polyethers known for their unique ability to encapsulate guest molecules. The 4-Tert-butylcalix5arene derivative, in particular, has been extensively studied due to its functionalization with bulky tert-butyl groups, which significantly influence its physical and chemical properties.

Calixarenes are synthesized through the condensation of phenol derivatives with formaldehyde or paraformaldehyde in basic conditions. The 4-Tert-butylcalix5arene is derived from the reaction of tert-butylphenol with formaldehyde, followed by acid-catalyzed cyclization. This synthesis route ensures the formation of a rigid macrocyclic structure with five phenolic units, each substituted with a tert-butyl group. The bulky tert-butyl substituents play a crucial role in modulating the molecule's conformational flexibility and its ability to interact with guest molecules.

One of the most notable properties of 4-Tert-butylcalix5arene is its ability to act as a selective receptor for various cations and neutral molecules. This property has been exploited in the development of ion-selective electrodes and sensors for environmental monitoring. Recent studies have demonstrated that 4-Tert-butylcalix5arene can selectively recognize alkali metal ions such as potassium and sodium, making it a valuable tool in analytical chemistry.

In addition to its role in ion recognition, 4-Tert-butylcalix5arene has found applications in catalysis. The molecule's rigid structure and hydrophobic pockets make it an excellent candidate for asymmetric catalysis. For instance, researchers have utilized this calixarene as a chiral catalyst in the synthesis of pharmaceutical intermediates, where it facilitates enantioselective reactions by creating a chiral environment around the reacting species.

The bulky tert-butyl groups also contribute to the molecule's stability under various conditions. This stability has made 4-Tert-butylcalix5arene a popular choice in materials science applications, such as the fabrication of self-assembled monolayers and stimuli-responsive materials. Recent advancements have explored its use in creating responsive surfaces that can change their properties in response to external stimuli like pH or temperature changes.

Another emerging application of 4-Tert-butylcalix5arene is in drug delivery systems. The molecule's ability to encapsulate drugs within its cavity allows for controlled release mechanisms, which can enhance therapeutic efficacy while reducing side effects. Studies have shown that this calixarene can effectively encapsulate hydrophobic drugs, protecting them from premature degradation and delivering them to target sites with high precision.

From a structural perspective, 4-Tert-butylcalix5arene exhibits a bowl-like conformation due to the steric hindrance between the tert-butyl groups and the phenolic units. This conformation is critical for its function as a molecular container. Advanced computational techniques, such as molecular dynamics simulations, have been employed to study the dynamic behavior of this molecule under various conditions. These studies have provided insights into the molecule's flexibility and its ability to adapt to different guest molecules.

The synthesis and characterization of 4-Tert-butylcalix5arene have been well-documented in recent years. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. Additionally, X-ray crystallography has been used to determine its three-dimensional arrangement, providing valuable information about its packing behavior and intermolecular interactions.

Looking ahead, the potential applications of 4-Tert-butylcalix5arene are vast and continue to expand as new research emerges. Its unique combination of structural rigidity, functional versatility, and stability makes it an invaluable tool in various scientific disciplines. As researchers continue to explore its properties and applications, 4-Tert-butylcalix5arene is poised to play an increasingly important role in advancing modern chemistry and materials science.